Cas no 1185056-79-4 (1-(4-Chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine)

• Product Name: 1-(4-Chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine
• CAS No: 1185056-79-4
• MF: C₁₂H₁₄ClN₃
• MW: 235.712661266327
• CID: 2952706
• PubChem ID: 580838
• Update Time: 2025-10-05

1-(4-Chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-氯苄基)-3,5-二甲基-1H-吡唑-4-胺
• 1-(4-Chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine
• 1-(4-chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-ylamine
• 1-(4-CHLORO-BENZYL)-3,5-DIMETHYL-1H-PYRAZOL-4-YLAMINE
• 1-[(4-chlorophenyl)methyl]-3,5-dimethylpyrazol-4-amine
• SMR000114943
• Oprea1_705873
• MLS000548217
• HMS2376G09
• BBL037379
• STK348680
• Pyrazol-4-amine, 1-(4-chlorobenzyl)-3,5-dimethyl-
• 1-(4-Chl
• ALBB-002147
• MFCD01821190
• H21972
• DB-420682
• CHEMBL1467650
• AKOS000220297
• VS-14112
• 1185056-79-4
• SCHEMBL11655968
• 400749-72-6
• EN300-227659
• 1-[(4-chlorophenyl)methyl]-3,5-dimethyl-1H-pyrazol-4-amine
• 1-(4-Chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine #
• AK-968/41018303
• CS-0282744
• UIVQOUVTCNRONU-UHFFFAOYSA-N

• MDL： MFCD04967282
• Inchi： 1S/C12H14ClN3/c1-8-12(14)9(2)16(15-8)7-10-3-5-11(13)6-4-10/h3-6H,7,14H2,1-2H3
• InChI Key： UIVQOUVTCNRONU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(C)=C(C(C)=N1)N

Computed Properties

• Exact Mass: 235.0876252Da
• Monoisotopic Mass: 235.0876252Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.8

1-(4-Chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT